Cas no 95606-57-8 (2-Bromo-1,3,5-tris(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1,3,5-tris(trifluoromethyl)benzene
• CAS No: 95606-57-8
• MF: C₉H₂BrF₉
• MW: 361.001813411713
• CID: 2819154
• PubChem ID: 2778046
• Update Time: 2025-04-21

2-Bromo-1,3,5-tris(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 881-565-8
• DTXSID60380759
• 2,4,6-Tris(trifluoromethyl)bromobenzene
• 95606-57-8
• Benzene, 2-bromo-1,3,5-tris(trifluoromethyl)-
• VCOPASKQGGTLRF-UHFFFAOYSA-N
• C9H2BrF9
• DTXCID40331784
• SCHEMBL1042998
• 2-Bromo-1,3,5-tris(trifluoromethyl)benzene

• Inchi： 1S/C9H2BrF9/c10-6-4(8(14,15)16)1-3(7(11,12)13)2-5(6)9(17,18)19/h1-2H
• InChI Key： VCOPASKQGGTLRF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 359.91962Da
• Monoisotopic Mass: 359.91962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų